3-Amino-1-(3-fluorophenyl)piperidin-2-one
Overview
Description
3-Amino-1-(3-fluorophenyl)piperidin-2-one, also known as 3-amino-1-fluorophenylpiperidine or AF-PIP, is a synthetic compound belonging to the piperidine class of heterocyclic compounds. It is a versatile compound with a wide range of applications in various fields, ranging from medicinal chemistry to chemical synthesis. AF-PIP is a key intermediate in the synthesis of various drugs, such as antifungal agents, antibiotics, and antiviral agents. It is also used as a starting material in the synthesis of various compounds, including fluorinated compounds, heterocyclic compounds, and biologically active compounds.
Scientific Research Applications
Pharmacology: Drug Development
3-Amino-1-(3-fluorophenyl)piperidin-2-one: plays a significant role in the development of new pharmaceuticals. Its structure is a key component in the synthesis of various piperidine derivatives, which are present in more than twenty classes of drugs . These compounds are crucial for creating medications that target a wide range of diseases, from neurological disorders to cancer.
Material Science: Advanced Material Synthesis
In material science, this compound is utilized in the synthesis of advanced materials. Its unique properties can contribute to the development of new polymers or coatings with specific characteristics, such as enhanced durability or chemical resistance . Researchers can manipulate the compound’s structure to tailor materials for specific industrial applications.
Chemical Synthesis: Building Blocks
3-Amino-1-(3-fluorophenyl)piperidin-2-one: serves as a building block in chemical synthesis. It’s used to construct complex molecules through various chemical reactions, including cyclization, alkylation, and acylation . Its versatility makes it a valuable asset in synthetic organic chemistry, enabling the creation of a diverse array of chemical entities.
Biochemistry: Enzyme Inhibition Studies
In biochemistry, this compound is explored for its potential as an enzyme inhibitor. By interacting with specific enzymes, it can help in understanding biochemical pathways and the development of inhibitor-based therapies for diseases where enzyme regulation is disrupted .
Medicinal Chemistry: Therapeutic Agent Research
Within medicinal chemistry, 3-Amino-1-(3-fluorophenyl)piperidin-2-one is investigated for its therapeutic potential. It may be incorporated into compounds that interact with biological targets, leading to the discovery of new treatments. Its role in medicinal chemistry is pivotal for the ongoing search for innovative drugs.
Industrial Uses: Reference Standards
Industrially, this compound is used to create reference standards for quality control in pharmaceutical testing . These standards ensure that new drugs are produced consistently and meet the required purity specifications before they reach the market.
Mechanism of Action
- It’s essential to note that the indole scaffold, which is present in this compound, has been associated with diverse biological activities . Further research is needed to pinpoint specific targets.
Target of Action
Pharmacokinetics (ADME)
- The compound’s absorption characteristics are not well-documented . Its volume of distribution and protein binding properties are unknown. Enzymatic metabolism likely occurs, leading to metabolites. The compound’s excretion pathways remain unexplored.
properties
IUPAC Name |
3-amino-1-(3-fluorophenyl)piperidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O/c12-8-3-1-4-9(7-8)14-6-2-5-10(13)11(14)15/h1,3-4,7,10H,2,5-6,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CJSDQGAHEZCMEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)N(C1)C2=CC(=CC=C2)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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